Creatine monohydrate

Specification

• CAS No.: 6020-87-7
• Molecular Formula: C4H9N3O2
• Molecular Weight: 131.13 g/mol
• IUPAC Name: 2-[carbamimidoyl(methyl)amino]acetic acid
• Standard InChI: InChI=1S/C4H9N3O2/c1-7(4(5)6)2-3(8)9/h2H2,1H3,(H3,5,6)(H,8,9)
• Standard InChI Key: CVSVTCORWBXHQV-UHFFFAOYSA-N
• SMILES: CN(CC(=O)O)C(=N)N.O
• Canonical SMILES: CN(CC(=O)O)C(=N)N
• Melting Point: Decomposes at 303 °C; 303 °C

Introduction

Chemical Properties and Structure

Nomenclature and Identification

Creatine monohydrate is chemically known as N-(Aminoiminomethyl)-N-methylglycine; N-amidinosarcosine; (α-methylguanido) acetic acid; N-methyl-N-guanylglycine; or methylglycocyamine. The compound exists primarily in its monohydrate form in commercial supplements.

Molecular Characteristics

The empirical formula of creatine is C₄H₉N₃O₂ with a molecular weight of 131.133 g/mol (CAS number 57-00-1). When in its monohydrate form (C₄H₉N₃O₂·H₂O), it has a CAS Registry Number of 6020-87-7 and appears as well-formed monoclinic crystals.

Physical Properties

Creatine monohydrate is characterized as a white, crystalline, and odorless powder that forms clear and colorless solutions when dissolved in water. Its elemental composition is calculated as:

• Carbon: 36.64%

• Hydrogen: 6.92%

• Nitrogen: 32.04%

• Oxygen: 24.40%

Stability and Degradation

When in solution, particularly at elevated temperatures or acidic pH, creatine gradually converts to creatinine, which impacts its stability and potential efficacy in liquid supplements.

Biochemical Mechanisms

The Creatine Kinase System

Creatine plays a critical role in cellular energy metabolism through the creatine kinase (CK) and phosphocreatine (PCr) system. The free energy produced from the enzymatic breakdown of adenosine triphosphate (ATP) into adenosine diphosphate (ADP) and inorganic phosphate (Pi) by CK serves as a primary fuel source for cellular metabolism.

When phosphocreatine breaks down into Pi and creatine via the CK enzyme, it releases approximately 10.3 kcals of free energy that can be utilized to resynthesize ADP + Pi into ATP. This process is essential for maintaining ATP availability during high-energy demand states such as intense exercise or in conditions where energy production is impaired or insufficient.

Cellular Transport and Function

Creatine enters cells through specific creatine transporters (CRTR). Once in the cytosol, creatine works with cytosolic and glycolytic CK isoforms to maintain glycolytic ATP levels, the cytosolic ATP/ADP ratio, and cytosolic ATP consumption.

Additionally, creatine diffuses into mitochondria where it couples with ATP produced from oxidative phosphorylation via mitochondrial CK. The resulting phosphocreatine then diffuses back into the cytosol to meet energy needs throughout the cell. This coupling mechanism reduces the formation of reactive oxygen species (ROS), lending creatine direct and indirect antioxidant properties.

The Phosphocreatine Shuttle

The creatine phosphate shuttle plays a crucial role in transporting ATP produced from mitochondrial oxidative phosphorylation to the cytosol and to specific cellular regions requiring energy. This system effectively acts as an intracellular energy transport mechanism, facilitating energy availability where and when needed.

Effects on Exercise Performance

Performance Enhancement

Extensive research has established creatine monohydrate as "the most effective ergogenic nutritional supplement currently available to athletes in terms of increasing high-intensity exercise capacity and lean body mass during training". Supplementation has been shown to increase muscle creatine and phosphocreatine levels, enhance acute exercise capacity, and improve training adaptations across various performance measures.

Performance improvements generally range from 10-20% on high-intensity exercise tasks. These benefits extend across diverse activities including:

• Resistance/weight training

• Golf

• Volleyball

• Soccer

• Softball

• Ice hockey

• Running

• Swimming

Effects on Body Composition

Impact on Muscle Mass

Creatine supplementation has been consistently shown to increase lean body mass when combined with resistance training. The mechanisms behind this effect include increased water retention within muscle cells, enhanced protein synthesis through various signaling pathways, and improved training capacity allowing for greater training volumes.

Research Findings on Body Composition

In a controlled trial examining creatine timing, all supplementation groups experienced statistically significant increases in fat-free mass (+1.34 ± 3.48 kg, p = 0.04) and decreases in body mass (−1.09 ± 2.71 kg, p = 0.03), fat mass (−2.64 ± 4.16 kg, p = 0.001), and percent body fat (−2.85 ± 4.39 kg, p < 0.001). These changes occurred regardless of when creatine was consumed relative to exercise.

The following table summarizes the key body composition changes observed in this study:

Measurement	Mean Change	Significance (p-value)
Fat-free mass	+1.34 ± 3.48 kg	0.04
Body mass	−1.09 ± 2.71 kg	0.03
Fat mass	−2.64 ± 4.16 kg	0.001
Percent body fat	−2.85 ± 4.39 kg	<0.001

Molecular Pathways and Protein Metabolism

Muscle Protein Regulation

Creatine appears to influence muscle protein metabolism through energy-dependent pathways. Research indicates that creatine plays an important role in muscle energy homeostasis via ATP-phosphocreatine phosphoryl exchange mediated by creatine kinase.

Signaling Pathways

Studies suggest that creatine may influence muscle protein synthesis and breakdown through several mechanisms:

• Interaction with the mammalian target of rapamycin (mTOR)/P70S6 kinase (P70S6K) pathway

• Effects on the ubiquitin-proteasome (UP) pathway

• Influence on mitochondrial function in myotubes

These pathways are critical in determining the balance between protein synthesis and degradation, particularly under different energy states such as normal conditions versus starvation or other catabolic situations.

Supplementation Strategies

Forms of Creatine

While various forms of creatine exist in the marketplace, research consistently supports creatine monohydrate as the gold standard: "At present, creatine monohydrate is the most extensively studied and clinically effective form of creatine for use in nutritional supplements in terms of muscle uptake and ability to increase high-intensity exercise capacity".

Loading and Maintenance Protocols

Typical supplementation protocols involve either:

• Loading phase: 20-25g daily (divided into 4-5 doses) for 5-7 days, followed by a maintenance dose

• Gradual approach: 3-5g daily without a loading phase

The loading phase rapidly increases intramuscular phosphocreatine levels by 20-40% within 5-7 days, while the gradual approach achieves similar increases over a longer period (approximately 28 days).

Therapeutic Applications

Established Clinical Uses

Beyond athletic performance enhancement, creatine has shown potential in treating various medical conditions, particularly in patients with genetic disorders affecting creatine synthesis:

"Long-term creatine supplementation can improve clinical outcomes, particularly in patients with AGAT and GAMT [enzymes involved in creatine synthesis]". These conditions represent inborn errors of metabolism where creatine supplementation serves as an effective therapeutic intervention.

Emerging Applications

Emerging research is exploring creatine's potential in treating or managing:

• Neurodegenerative disorders

• Traumatic brain injury

• Mood disorders including depression

• Sarcopenia in aging populations

A recent pilot study (2024) is investigating the "efficacy and safety profile of oral creatine monohydrate in add-on to cognitive-behavioural therapy in depression", reflecting the growing interest in creatine's applications beyond sports performance.